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Compound of Interest

Compound Name: Physalin H

Cat. No.: B1216938

Audience: Researchers, scientists, and drug development professionals.

Introduction

Physalin H is a naturally occurring seco-steroid belonging to the withanolide class of
compounds, primarily isolated from plants of the Physalis genus.[1] It has garnered significant
interest in cell biology as a chemical probe due to its potent and specific inhibitory effects on
key cellular signaling pathways, particularly the Hedgehog signaling cascade and its
immunomodulatory properties on T lymphocytes.[2][3] These characteristics make Physalin H
a valuable tool for dissecting complex biological processes and for potential therapeutic
development.

This document provides detailed application notes and experimental protocols for utilizing
Physalin H as a chemical probe to investigate the Hedgehog pathway and T-cell-mediated
immune responses.

Data Presentation

The following tables summarize the quantitative data on the biological activities of Physalin H.

Table 1: Inhibitory Activity of Physalin H on the Hedgehog Signaling Pathway
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Parameter Cell Line/System IC50 Value Reference
GLI1 Transcriptional
o NIH3T3 cells 0.7 uM [4]
Activity
Cell Viability _
PANC-1 (Pancreatic
(Hedgehog- 5.7 uM [4]
Cancer)
dependent)
Cell Viability
DU145 (Prostate
(Hedgehog- 6.8 uM
Cancer)
dependent)

Table 2: Immunosuppressive Effects of Physalin H on T Lymphocytes

Parameter Assay IC50 Value Conditions Reference
T-cell Concanavalin A _
) ) ) 0.69 pg/mL In vitro [2]
Proliferation (ConA)-induced
Mixed
T-cell ]
) ) Lymphocyte 0.39 pg/mL In vitro [2]
Proliferation _
Reaction (MLR)
) a Ovalbumin
Antigen-specific Dose-dependent )
(OVA) ) In vivo [2]
T-cell response ) ) ) suppression
immunized mice
Delayed-Type
o CD4+ T-cell Dose-dependent ]
Hypersensitivity ] ) In vivo [2]
mediated suppression
(DTH)

Table 3: Modulation of Th1/Th2 Cytokine Production by Physalin H
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Cytokine Effect Cell Type Conditions Reference
IFN-y (Thl) Decrease T-cells In vitro [2]
IL-2 (Thl) Decrease T-cells In vitro [2]
IL-4 (Th2) Increase T-cells In vitro [2]
IL-10 (Th2) Increase T-cells In vitro [2]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway targeted by Physalin H and a

general experimental workflow for its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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